Cas no 1562872-56-3 (methyl (2Z)-3-(2-bromophenyl)but-2-enoate)

• Product Name: methyl (2Z)-3-(2-bromophenyl)but-2-enoate
• CAS No: 1562872-56-3
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 6322171
• PubChem ID: 78921388
• Update Time: 2025-07-18

methyl (2Z)-3-(2-bromophenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-(2-bromophenyl)but-2-enoate
• 1562872-56-3
• AKOS017334945
• EN300-1459581

• Inchi： 1S/C11H11BrO2/c1-8(7-11(13)14-2)9-5-3-4-6-10(9)12/h3-7H,1-2H3/b8-7-
• InChI Key： VWYYSLUEZNSXBN-FPLPWBNLSA-N
• SMILES： BrC1C=CC=CC=1/C(=C\C(=O)OC)/C

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on methyl (2Z)-3-(2-bromophenyl)but-2-enoate

Recent Advances in the Study of Methyl (2Z)-3-(2-Bromophenyl)but-2-enoate (CAS: 1562872-56-3) in Chemical Biology and Pharmaceutical Research

Methyl (2Z)-3-(2-bromophenyl)but-2-enoate (CAS: 1562872-56-3) is a brominated phenylbutenoate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in organic synthesis and its biological activity. This compound, characterized by its Z-configuration and bromine substitution, has been explored for its role in the development of novel therapeutic agents and as a probe in chemical biology studies.

Recent studies have focused on the synthesis and functionalization of methyl (2Z)-3-(2-bromophenyl)but-2-enoate to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry highlighted its utility as a precursor in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The study demonstrated that derivatives of this compound exhibit significant inhibitory effects on key enzymes involved in inflammation, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its therapeutic potential, methyl (2Z)-3-(2-bromophenyl)but-2-enoate has been investigated for its role in chemical biology. A study published in ACS Chemical Biology utilized this compound as a scaffold for developing fluorescent probes to track cellular processes. The bromine moiety in the compound was leveraged for further functionalization, enabling the attachment of fluorophores without compromising the compound's stability or activity.

The synthetic accessibility of methyl (2Z)-3-(2-bromophenyl)but-2-enoate has also been a focus of recent research. A 2022 paper in Organic Letters described an efficient, scalable synthesis route using palladium-catalyzed cross-coupling reactions. This method offers high yields and excellent stereoselectivity, making the compound more accessible for broader applications in drug discovery and chemical biology.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of methyl (2Z)-3-(2-bromophenyl)but-2-enoate derivatives. Future research directions may include structural modifications to improve bioavailability and reduce off-target effects. Collaborative efforts between synthetic chemists and pharmacologists will be crucial to unlocking the full potential of this promising compound.